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Compound of Interest

Methyl 5-methoxypyrimidine-2-
Compound Name:

carboxylate
CAS No.: 1415800-40-6
Cat. No.: B2802087

Get Quote

Executive Summary

Methyl 5-methoxypyrimidine-2-carboxylate is a specialized pyrimidine intermediate
characterized by an electron-rich 5-methoxy substituent and a reactive 2-carboxylate handle.[2]
Unlike its more common isomer (the 2-methoxy-5-carboxylate), this specific substitution pattern
is increasingly privileged in medicinal chemistry.[1][2] It serves as a bioisostere for phenyl rings,
offering improved solubility and distinct hydrogen-bonding vectors in the active sites of targets
like cyclic GMP-AMP synthase (cGAS) and the Apelin receptor (APJ).[1][2]

This guide provides a validated technical framework for synthesizing, handling, and deploying
this intermediate in high-value APl workflows.

Chemical Profile & Properties[3][4][5][6][7][8]
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Property Specification

IUPAC Name Methyl 5-methoxypyrimidine-2-carboxylate
CAS Number 1415800-40-6

Molecular Formula C7HsN20s3

Molecular Weight 168.15 g/mol

Physical State

White to off-white crystalline solid

Soluble in DMSO, DMF, MeOH, DCM; Sparingly

Solubilit
y soluble in water

Electrophilic carbonyl (C2); Nucleophilic
Key Reactivity aromatic substitution (rare at C5); Reduction

sensitive

Synthesis of the Intermediate

While commercially available, in-house preparation is often required for isotopic labeling or
scale-up.[1][2] The most robust industrial route utilizes Palladium-catalyzed carbonylation of the
2-chloro precursor, ensuring high regioselectivity.[1][2]

DOT Diagram 1: Synthesis Pathways
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CO (gas), MeOH
Pd(dppf)CI2, Et3N

Click to download full resolution via product page

Figure 1: The preferred synthetic route via selective dechlorination and Pd-catalyzed
carbonylation.[1][2]
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Protocol A: Carbonylation of 2-Chloro-5-
methoxypyrimidine

Objective: Convert 2-chloro-5-methoxypyrimidine to the methyl ester.

Charge: In a high-pressure autoclave, dissolve 2-chloro-5-methoxypyrimidine (1.0 eq) in
anhydrous methanol (10 V).

o Catalyst: Add Pd(dppf)Clz (0.02 eq) and triethylamine (2.0 eq).

o Reaction: Pressurize with Carbon Monoxide (CO) to 50 psi (3.5 bar). Heat to 80—100°C for
12 hours.

o Workup: Cool to RT, vent CO carefully (fume hood!). Filter through Celite to remove Pd
black.

 Purification: Concentrate filtrate. Recrystallize from EtOAc/Heptane.
o Yield Expectation: 85-92%.
o Critical Control: Exclude water to prevent formation of the free acid.

Application in API Synthesis: Case Studies

The primary utility of this intermediate lies in its conversion to the 5-methoxypyrimidine-2-
carboxamide motif, a pharmacophore found in inhibitors of the innate immune sensor cGAS.[1]

[2]

Case Study 1: Synthesis of cGAS Inhibitors (e.g.,
Compound 17)

Recent patents (e.g., W02023183275) highlight this moiety's role in binding to the cGAS active
site.[1][2] The ester is hydrolyzed to the acid and coupled with complex tricyclic amines.

DOT Diagram 2: cGAS Inhibitor Workflow
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Figure 2: Convergent synthesis strategy for cGAS inhibitors using the 5-methoxy-2-carboxylate
scaffold.

Protocol B: Ester Hydrolysis & Amide Coupling

Context: This protocol describes the conversion of the ester to the active amide form used in
drug candidates.

Step 1: Controlled Hydrolysis

 Dissolution: Dissolve Methyl 5-methoxypyrimidine-2-carboxylate (10 g, 59.5 mmol) in
THF (100 mL).

e Reagent: Add LiOH-Hz20 (1.5 eq) dissolved in water (50 mL) dropwise at 0°C.
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o Note: Avoid strong mineral acids or prolonged heating, as the pyrimidine ring is prone to
decarboxylation at the 2-position under harsh acidic conditions.[1][2]

e Reaction: Stir at 20°C for 2 hours. Monitor by LCMS (Acid mass: 154.12 Da).[1][2]

« |solation: Carefully acidify to pH 3—4 with 1M HCI. The acid often precipitates. Filter and dry.

o Stability Warning: The free acid is less stable than the ester; store at -20°C or use
immediately.[2]

Step 2: Amide Coupling (The API Step)

« Activation: To a solution of the fresh acid (1.0 eq) in DMF (10 V), add HATU (1.1 eq) and
DIPEA (2.5 eq). Stir for 15 mins to form the active ester.

o Addition: Add the amine partner (e.g., a substituted 1,3,4,5-tetrahydro-2H-pyrido[4,3-
blindole) (1.0 eq).[1][2]

o Completion: Stir at RT for 4-16 hours.

 Purification: Quench with water. If the product precipitates, filter.[1][3] If not, extract with
DCM.[1] Final purification via Reverse Phase Prep-HPLC is standard for these polar
molecules.[2]

Functional Group Transformations

Beyond amidation, this intermediate is a precursor for other key functionalities:

e Reduction to Alcohol (HUR Modulators):

o

Reagent: NaBDa4 (Sodium borodeuteride) or NaBHa4 in MeOH.[1][2]

[¢]

Product: (5-methoxypyrimidin-2-yl)methanol.[2]

[¢]

Application: Linker synthesis for RNA binding protein modulators.

[e]

Protocol: React ester with 3.0 eq NaBH4 in MeOH at 0°C. Quench with water.

e Conversion to Sulfonamide (APJ Modulators):
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o Route: Ester — Alcohol - Chloride — Thiol - Sulfonyl Chloride — Sulfonamide.[2]

o Application: Synthesis of (5-methoxypyrimidin-2-yl)ymethanesulfonamide for GPCR

targeting.

Troubleshooting & Optimization

Issue Probable Cause Corrective Action
Reaction temperature too high o .
] ) ] Maintain T < 40°C. Acidify
Decarboxylation during hydrolysis (>50°C) or

pH < 2.[2]

cautiously to pH 3—4, not pH 1.

Low Yield in Amidation

Steric hindrance of the 2-
carboxylate; "Ortho" effect of

ring nitrogens.[1][2]

Use highly active coupling
agents (HATU or COMU).[2]
Ensure base (DIPEA) is fresh.

Regioisomer Contamination

Impure starting material (2-
methoxy-5-carboxylate

isomer).[2]

Verify starting material by *H
NMR.[4][5] The 5-methoxy
protons appear at ~3.9 ppm;
ring protons are a singlet at
~8.6 ppm.[2]

Safety & Handling (MSDS Highlights)

 Signal Word: Warning.

e Hazards: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2] Irrit.).

o Storage: Keep cold (2-8°C) and dry. The ester is moisture sensitive over long periods

(hydrolysis).[2]

e Disposal: Incineration. Contains nitrogen oxides upon combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Application Note: Methyl 5-
methoxypyrimidine-2-carboxylate in APl Synthesis]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2802087/docs#technical-application-
note-methyl-5-methoxypyrimidine-2-carboxylate-in-api-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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